Cas no 1805450-20-7 (3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-6-methylpyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-6-methylpyridine
• CAS No: 1805450-20-7
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4887987
• Update Time: 2025-07-23

3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-6-methylpyridine

• Inchi： 1S/C8H8BrF2NO/c1-4-2-6(13)5(3-9)7(12-4)8(10)11/h2,8H,3H2,1H3,(H,12,13)
• InChI Key： FNYJMYIHDIEYBZ-UHFFFAOYSA-N
• SMILES： BrCC1C(C=C(C)NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-6-methylpyridine

Introduction to 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-6-methylpyridine (CAS No. 1805450-20-7)

3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-6-methylpyridine, identified by its CAS number 1805450-20-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in drug development. The presence of multiple functional groups, including a bromomethyl moiety, a difluoromethyl substituent, and a hydroxy group, makes this molecule a versatile intermediate for synthesizing various pharmacologically active agents.

The bromomethyl group at the C-3 position of the pyridine ring introduces reactivity that allows for further functionalization through nucleophilic substitution reactions. This feature is particularly valuable in constructing complex molecular architectures, enabling the design of novel compounds with tailored biological properties. The difluoromethyl group, located at the C-2 position, is known to enhance metabolic stability and binding affinity in drug molecules, making it a common pharmacophore in modern drug design. Additionally, the hydroxy group at the C-4 position can participate in hydrogen bonding interactions, influencing both the solubility and bioavailability of derivatives.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in addressing various therapeutic challenges. Studies have demonstrated that modifications at specific positions within the pyridine core can significantly alter the pharmacokinetic and pharmacodynamic profiles of compounds. For instance, research has shown that incorporating electron-withdrawing groups like difluoromethyl can improve binding interactions with biological targets, while polar functional groups such as hydroxy can enhance solubility and cell membrane permeability.

In the context of drug discovery, 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-6-methylpyridine serves as a valuable building block for synthesizing small-molecule inhibitors targeting key enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The bromomethyl functionality allows for facile introduction of amine or thiol groups via click chemistry or other coupling reactions, facilitating the construction of biaryl or heterocyclic structures that are prevalent in many successful drugs. Furthermore, the presence of both electron-donating (hydroxy) and electron-withdrawing (difluoromethyl) groups provides a balance of steric and electronic effects that can optimize receptor binding.

Current research in this area has focused on leveraging computational methods to predict and optimize the properties of pyridine-based compounds. Molecular modeling studies have revealed that subtle changes in substituent placement can lead to significant improvements in target engagement and selectivity. For example, virtual screening campaigns have identified derivatives of 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-6-methylpyridine that exhibit potent activity against protein kinases implicated in tumor growth and progression. These findings underscore the compound's potential as a scaffold for developing next-generation therapeutics.

The synthetic methodologies employed in generating this compound also reflect contemporary trends in organic synthesis. Transition-metal-catalyzed reactions, such as palladium-mediated cross-coupling reactions, have been utilized to introduce functional groups with high efficiency and selectivity. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability, ensuring that the production of 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-6-methylpyridine aligns with environmental standards.

From a broader perspective, the development of novel heterocyclic compounds like 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-6-methylpyridine underscores the dynamic interplay between synthetic chemistry and biological sciences. As our understanding of disease mechanisms evolves, so too does our capacity to design molecules that precisely modulate these pathways. The continued exploration of pyridine derivatives promises to yield innovative solutions to unmet medical needs.

In conclusion,3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-6-methylpyridine (CAS No. 1805450-20-7) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional diversity. Its role as an intermediate in drug synthesis underscores its importance in addressing contemporary challenges in medicine. As research progresses, this compound will likely continue to inspire new discoveries and applications across multiple therapeutic domains.